Cas no 497249-34-0 (1H-1,4-Diazepin-6-amine,1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]-)

• Product Name: 1H-1,4-Diazepin-6-amine,1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]-
• CAS No: 497249-34-0
• MF: C₁₈H₃₁N₅
• MW: 317.47224354744
• CID: 1530777
• Update Time: 2024-08-23

1H-1,4-Diazepin-6-amine,1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepin-6-amine,1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]-
• 1H-1,4-Diazepin-6-amine, 1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]-

• Inchi： 1S/C18H31N5/c19-16-4-6-18(7-5-16)23-13-12-22(14-17(20)15-23)11-3-10-21-8-1-2-9-21/h4-7,17H,1-3,8-15,19-20H2
• InChI Key： RPYFOZJCJYAJGY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(N)C=C2)CC(N)CN(CCCN2CCCC2)CC1

Computed Properties

• Exact Mass: 317.25823

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 507.0±50.0 °C(Predicted)
• PSA: 61.76
• pka: 10.39±0.20(Predicted)